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Compound of Interest

Compound Name: 1-Vinylimidazole

Cat. No.: B087127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Vinylimidazole, a versatile
heterocyclic compound with significant applications in polymer chemistry, materials science,
and emerging biomedical fields. This document consolidates key identifiers, physicochemical
properties, and a summary of its applications, with a focus on its role in the development of
advanced materials.

Core Identifiers and Chemical Properties

1-Vinylimidazole, also known as N-Vinylimidazole, is a water-soluble basic monomer. Its
chemical structure, featuring a vinyl group attached to a five-membered imidazole ring, allows it
to readily undergo polymerization. This reactivity is central to its utility in creating a wide range
of functional polymers.[1]

A comprehensive list of its identifiers is provided in the table below for easy reference.
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Identifier Type Value Source(s)
P 1072-63.5 [LI21B1AINeI7 81N 0][11]
[12]
IUPAC Name 1-ethenyl-1H-imidazole [L12]03161[7111.0]
N-Vinylimidazole, 1-Ethenyl-
Synonyms [11[21[3]1[7]

1H-imidazole

Chemical Formula C5H6N2 (L2134 1en7nenen1i]
Molecular Weight 94.11 g/mol [2][71[9]
PubChem CID 66171 [1112113114]

SMILES String

C=CN1C=CN=C1

[L1(2]E31[5]0€]

OSSNTDFYBPYIEC-

InChl Key UHEEFAGYSAN 211516171811 1]
EC Number 214-012-0 [2][9][10]
UNII ODY9IONG3A [L112107]

Applications in Research and Development

1-Vinylimidazole is a valuable monomer in the synthesis of a variety of polymers.[1] Its unique
properties make it suitable for a range of applications, from industrial processes to biomedical
innovations.

Polymer Chemistry and Materials Science

The primary application of 1-vinylimidazole lies in its use as a monomer for free-radical
polymerization.[1] This process can be initiated by methods such as UV curing, making it a
useful reactive diluent in UV lacquers, inks, and adhesives.[1][12] The resulting polymers,
poly(1-vinylimidazole), and its copolymers exhibit properties that are leveraged in several
areas:

« Oilfield Chemicals: Copolymers containing 1-vinylimidazole are utilized as additives in
drilling fluids and for enhanced oil recovery.[1][12]
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o Cosmetics: Quaternized N-vinylimidazolium salts are incorporated into hair care products to
reduce static and improve combability.[1][12]

o Water Treatment: Cationic polyelectrolytes derived from 1-vinylimidazole serve as
flocculants for water purification.[1]

Biomedical Applications

The biocompatibility and hydrophilicity of polymers derived from 1-vinylimidazole have opened
avenues for their use in the biomedical field.[4] Key areas of research include:

o Drug Delivery Systems: Hydrogels based on polyvinylimidazole are being explored for
controlled release of therapeutics.[4]

o Tissue Engineering: These polymers can be used to create scaffolds that support cell growth
and tissue regeneration.[4]

e Molecularly Imprinted Polymers (MIPs): 1-Vinylimidazole is a functional monomer in the
synthesis of MIPs, which are used for selective recognition and separation of specific
molecules.[3][13]

Logical Workflow for Polymer Synthesis

The synthesis of functional polymers using 1-vinylimidazole typically follows a logical
progression from monomer preparation to polymerization and subsequent application. This can
be visualized as a general workflow.
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General Workflow for 1-Vinylimidazole Polymerization
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Caption: General workflow for the synthesis of functional polymers from 1-vinylimidazole.
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Conclusion

1-Vinylimidazole is a highly versatile and reactive monomer with a broad spectrum of
applications, particularly in the synthesis of functional polymers. Its unique chemical properties
have led to its use in diverse fields, from industrial applications to advanced biomedical
research. As research continues, the potential for new and innovative applications of 1-
vinylimidazole and its polymeric derivatives is expected to expand, offering exciting
opportunities for scientists and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-Vinylimidazole - Wikipedia [en.wikipedia.org]

. 1-Vinylimidazole | C5H6N2 | CID 66171 - PubChem [pubchem.ncbi.nim.nih.gov]
. 1-Vinylimidazole, 99% | Fisher Scientific [fishersci.ca]

. chemimpex.com [chemimpex.com]

. 1-Vinylimidazole | CymitQuimica [cymitquimica.com]

. L16174.22 [thermofisher.com]

°
~ (o)) )] EaN w N -

. 1-Vinylimidazole | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com
[pharmacompass.com]

e 8. CAS Common Chemistry [commonchemistry.cas.org]

o 9. 1-ZMHFEIKME >99% | Sigma-Aldrich [sigmaaldrich.com]
e 10. Registration Dossier - ECHA [echa.europa.eu]

e 11. N-Vinylimidazole [webbook.nist.gov]

e 12. products.basf.com [products.basf.com]

e 13. 1-Vinylimidazole | 1072-63-5 [chemicalbook.com]

 To cite this document: BenchChem. [1-Vinylimidazole: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://www.benchchem.com/product/b087127?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1-Vinylimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Vinylimidazole
https://www.fishersci.ca/shop/products/1-vinylimidazole-99-thermo-scientific/p-7046745
https://www.chemimpex.com/products/42945
https://cymitquimica.com/products/3B-V0045/1-vinylimidazole/
https://www.thermofisher.com/order/catalog/product/L16174.22
https://www.pharmacompass.com/chemistry-chemical-name/1-vinylimidazole
https://www.pharmacompass.com/chemistry-chemical-name/1-vinylimidazole
https://commonchemistry.cas.org/detail?cas_rn=1072-63-5
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235466
https://echa.europa.eu/registration-dossier/-/registered-dossier/12790
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1072635&Mask=80
https://products.basf.com/global/en/ci/1-vinylimidazole
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7320608.htm
https://www.benchchem.com/product/b087127#1-vinylimidazole-cas-number-and-other-identifiers
https://www.benchchem.com/product/b087127#1-vinylimidazole-cas-number-and-other-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b087127#1-vinylimidazole-cas-number-and-other-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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